(2,5-Dimethyl-3-phenylpyrrolidin-1-yl)-(1,4-dioxan-2-yl)methanone

• IUPAC Name: (2,5-dimethyl-3-phenylpyrrolidin-1-yl)-(1,4-dioxan-2-yl)methanone
• InChI: InChI=1S/C17H23NO3/c1-12-10-15(14-6-4-3-5-7-14)13(2)18(12)17(19)16-11-20-8-9-21-16/h3-7,12-13,15-16H,8-11H2,1-2H3
• InChI Key: AWYWOHRYPWOPPN-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C(N1C(=O)C2COCCO2)C)C3=CC=CC=C3
• Molecular Formula: C17H23NO3
• Molecular Weight: 289.4 g/mol

Description

(2,5-Dimethyl-3-phenylpyrrolidin-1-yl)-(1,4-dioxan-2-yl)methanone, also known as D2PM, is a synthetic designer drug that belongs to the class of cathinones. D2PM has been used as a recreational drug due to its stimulant and euphoric effects. However, the drug has also been studied for its potential therapeutic applications.

Mechanism of Action

(2,5-Dimethyl-3-phenylpyrrolidin-1-yl)-(1,4-dioxan-2-yl)methanone acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, which results in increased levels of these neurotransmitters in the brain. The drug also acts as a releasing agent of these neurotransmitters, which leads to their release from presynaptic neurons into the synaptic cleft.
Biochemical and Physiological Effects:
The increased levels of dopamine, norepinephrine, and serotonin in the brain result in the stimulant and euphoric effects of (2,5-Dimethyl-3-phenylpyrrolidin-1-yl)-(1,4-dioxan-2-yl)methanone. The drug also increases heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

(2,5-Dimethyl-3-phenylpyrrolidin-1-yl)-(1,4-dioxan-2-yl)methanone has advantages for lab experiments due to its ability to increase the levels of dopamine, norepinephrine, and serotonin in the brain. This allows for the study of the effects of these neurotransmitters on behavior and cognition. However, the drug has limitations due to its potential for abuse and toxicity.

Future Directions

For the study of (2,5-Dimethyl-3-phenylpyrrolidin-1-yl)-(1,4-dioxan-2-yl)methanone include the development of more selective and potent drugs and the exploration of its potential use in the treatment of other neurological disorders.

Synthesis Methods

The synthesis of (2,5-Dimethyl-3-phenylpyrrolidin-1-yl)-(1,4-dioxan-2-yl)methanone involves the condensation of 2,5-dimethyl-3-phenylpyrrolidine with 1,4-dioxane-2-carboxylic acid, followed by reduction with sodium borohydride. The resulting product is purified using column chromatography.

Scientific Research Applications

(2,5-Dimethyl-3-phenylpyrrolidin-1-yl)-(1,4-dioxan-2-yl)methanone has been studied for its potential therapeutic applications in the treatment of depression, anxiety, and cognitive disorders. The drug has been shown to increase the levels of dopamine, norepinephrine, and serotonin in the brain, which are neurotransmitters associated with mood and cognition.